Cas no 820215-01-8 (4H-3,1-Benzoxazin-4-one, 8-chloro-1,2-dihydro-2-methyl-)

• Product name: 4H-3,1-Benzoxazin-4-one, 8-chloro-1,2-dihydro-2-methyl-
• CAS No: 820215-01-8
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 701361
• PubChem ID: 71420499

4H-3,1-Benzoxazin-4-one, 8-chloro-1,2-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzoxazin-4-one, 8-chloro-1,2-dihydro-2-methyl-
• 8-chloro-2-methyl-1,2-dihydro-3,1-benzoxazin-4-one
• 820215-01-8
• 8-Chloro-2-methyl-1,2-dihydro-4H-3,1-benzoxazin-4-one
• DTXSID50839685

• Inchi： InChI=1S/C9H8ClNO2/c1-5-11-8-6(9(12)13-5)3-2-4-7(8)10/h2-5,11H,1H3
• InChI Key： LDSCXWKGHXXOGG-UHFFFAOYSA-N
• SMILES： CC1NC2=C(C=CC=C2Cl)C(=O)O1

Computed Properties

• Exact Mass: 197.0243562g/mol
• Monoisotopic Mass: 197.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 2.7